Cas no 53531-21-8 ([(2S)-2-Methylbutyl]-diphenylphosphane)

• Product Name: [(2S)-2-Methylbutyl]-diphenylphosphane
• CAS No: 53531-21-8
• MF: C₁₇H₂₁P
• MW: 256.322405576706
• MDL: MFCD29065925
• CID: 357050
• Update Time: 2025-10-31

[(2S)-2-Methylbutyl]-diphenylphosphane Chemical and Physical Properties

Names and Identifiers

• Phosphine, (2-methylbutyl)diphenyl-, (S)-
• [(2S)-2-Methylbutyl]-diphenylphosphane

• MDL： MFCD29065925
• Inchi： 1S/C17H21P/c1-3-15(2)14-18(16-10-6-4-7-11-16)17-12-8-5-9-13-17/h4-13,15H,3,14H2,1-2H3/t15-/m0/s1
• InChI Key： MKZKKAJGEXZVQE-HNNXBMFYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C[C@@H](C)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 196
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on [(2S)-2-Methylbutyl]-diphenylphosphane

Introduction to [(2S)-2-Methylbutyl]-diphenylphosphane (CAS No. 53531-21-8)

[(2S-2-Methylbutyl)-diphenylphosphane] (CAS No. 53531-21-8) is a specialized organophosphorus compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique stereochemistry and structural properties, plays a pivotal role in the development of novel pharmaceutical agents and biochemical probes. The stereochemical configuration of this phosphane derivative, specifically the (2S) configuration, is of particular interest due to its influence on the compound's reactivity and interaction with biological targets.

The molecular structure of [(2S-2-Methylbutyl)-diphenylphosphane] consists of a phosphorus atom bonded to two phenyl groups and a chiral 2-methylbutyl group. This arrangement imparts a high degree of steric hindrance and electronic tunability, making it an attractive candidate for various applications in synthetic chemistry and drug design. The presence of the (2S) stereocenter ensures that the compound exhibits enantioselective properties, which are crucial for developing chiral drugs that interact selectively with biological receptors.

In recent years, there has been a surge in research focused on the development of organophosphorus compounds for their potential applications in medicinal chemistry. [(2S-2-Methylbutyl)-diphenylphosphane] has been extensively studied for its role as a ligand in asymmetric catalysis, where it facilitates the synthesis of chiral molecules with high enantioselectivity. The compound's ability to act as a ligand stems from its phosphorus center, which can coordinate with transition metals to form active catalysts. These catalysts are instrumental in the synthesis of complex organic molecules, including those used in pharmaceuticals.

The pharmaceutical industry has shown particular interest in this compound due to its potential as an intermediate in the synthesis of protease inhibitors and other therapeutic agents. Protease inhibitors are a class of drugs that have been widely used to treat various diseases, including HIV/AIDS and hepatitis C. The unique steric and electronic properties of [(2S-2-Methylbutyl)-diphenylphosphane] make it an ideal candidate for designing molecules that can selectively inhibit specific proteases without affecting other biological pathways.

In addition to its pharmaceutical applications, [(2S-2-Methylbutyl)-diphenylphosphane] has also been explored as a tool in biochemical research. Its ability to interact with biological targets in a stereospecific manner makes it valuable for studying enzyme mechanisms and receptor binding affinities. Researchers have utilized this compound to develop novel biochemical probes that can provide insights into the function of enzymes and receptors involved in various diseases.

The synthesis of [(2S-2-Methylbutyl)-diphenylphosphane] involves several key steps that highlight the importance of stereocontrol in organic synthesis. The introduction of the
(2S) stereocenter requires precise control over reaction conditions to ensure high enantiomeric purity. This is typically achieved through asymmetric synthesis techniques such as chiral auxiliary methods or transition metal-catalyzed reactions. The success of these synthetic approaches underscores the importance of understanding the stereochemical principles governing organophosphorus chemistry.

The recent advancements in computational chemistry have further enhanced our ability to design and optimize organophosphorus compounds like [(
S
-
Methylbutyl
-dipheny
]lphosphan

The environmental impact of organophosphorus compounds is another area of growing interest. While these compounds offer numerous benefits in pharmaceuticals and chemical research, their environmental persistence must be carefully considered. Efforts are underway to develop green synthetic methods that minimize waste and reduce environmental impact. By incorporating sustainable practices into the synthesis of [(
S
-
Methylbutyl
-dipheny
]lphosphan

In conclusion, [(
S
-
Methylbutyl
-dipheny
]lphosphan